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Introduction
Tetraethylammonium tetrafluoroborate (TEABF4) is a widely utilized electrolyte salt in high-

performance supercapacitors, particularly in non-aqueous systems.[1][2] Its popularity stems

from a favorable combination of properties including good ionic conductivity, a wide

electrochemical window, and excellent thermal and electrochemical stability.[1][3] This

document provides detailed application notes and experimental protocols for the use of

TEABF4 as an electrolyte in supercapacitors, aimed at researchers and scientists in the field.

TEABF4 is an ionic compound composed of a tetraethylammonium cation (TEA+) and a

tetrafluoroborate anion (BF4-).[1]

Physicochemical Properties
TEABF4 exhibits properties that make it a suitable electrolyte for high-energy and high-power

supercapacitor applications. It is highly soluble in polar organic solvents like acetonitrile (ACN)

and propylene carbonate (PC).[1] The resulting electrolytes offer a good balance between a

relatively large maximum operating voltage (around 2.5 V to 3.0 V) and high ionic

conductivities.[2][4] For instance, a 1 M TEABF4 solution in acetonitrile can achieve a

conductivity of up to 60 mS/cm.[5]
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Performance Data of TEABF4-based Electrolytes
The performance of supercapacitors utilizing TEABF4 is highly dependent on the solvent,

concentration, electrode material, and operating conditions. Below are tables summarizing key

performance metrics from various studies.

Table 1: Performance in Acetonitrile (ACN) Electrolyte
Electrod
e
Material

Concent
ration
(M)

Specific
Capacit
ance
(F/g)

Energy
Density
(Wh/kg)

Power
Density
(W/kg)

Voltage
Window
(V)

Cycling
Stability

Referen
ce

Activated

Carbon
1.0

135 @

1.0 A/g
75.1 2000 - - [6]

Porous

3D

Graphen

e

1.0
174 @

10 A/g
- - -

Excellent

rate

performa

nce

[7]

a-MWGO 1.0

~130-150

@

various

current

densities

- - - - [8]

Glass

Wool

Separato

r

1.0
32.8 @ 2

mA
- - 2.7 - [9]

Glass

Wool

Separato

r

1.5
53.1 @ 2

mA

Improved

by 64%

Improved

by 165%
2.7 - [9][10]

Table 2: Performance in Propylene Carbonate (PC)
Electrolyte
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Electrod
e
Material

Concent
ration
(M)

Specific
Capacit
ance
(F/g)

Energy
Density
(Wh/kg)

IR Drop
(V)

Operati
ng
Temper
ature
(°C)

Cycling
Stability

Referen
ce

Vertically

Aligned

CNTs

(as-

grown)

1.0 ~60 -
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e @ 5

A/g

- - [11]

Vertically

Aligned

CNTs

(oxidized

)

1.0 ~128 -

Negligibl

e @ 5

A/g

- - [11]

Heat-

treated

Activated

Carbon

1.0

(Et4NBF

4/PC)

44.57 F/g

@ 80°C
28.58 -

-40, 25,

80
- [12]

Heat-

treated

Activated

Carbon

1.0

(Et3NHB

F4/PC)

42.12 F/g

@ -40°C
-

0.279 @

-40°C,

0.133 @

25°C,

0.198 @

80°C

-40, 25,

80
Stable [12]

Experimental Protocols
Electrolyte Preparation
A standard protocol for preparing a TEABF4-based electrolyte is as follows:

Drying: Dry the TEABF4 salt (electrochemical grade, ≥99.0% purity) and the chosen solvent

(anhydrous grade) over molecular sieves (e.g., 4A) for several days to minimize water
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content (≤200 ppm).[2][3] All handling should be performed in an inert atmosphere (e.g., an

argon-filled glovebox) with low oxygen and water levels (< 1 ppm).[2]

Dissolution: Dissolve the dried TEABF4 in the anhydrous solvent to the desired molar

concentration (e.g., 1 M or 1.5 M).[2][9] Stir the solution until the salt is completely dissolved.
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Electrochemical Performance Evaluation

Assembled Supercapacitor Cell

Cyclic Voltammetry (CV)

Assess Capacitive Behavior

Galvanostatic Charge-Discharge (GCD)

Determine Capacitance, Energy/Power Density

Electrochemical Impedance
Spectroscopy (EIS)

Analyze Internal Resistance

Comprehensive Performance
Characterization

Advantages Disadvantages

TEABF4 Electrolyte

High Ionic Conductivity Wide Electrochemical Window Good Thermal Stability Good Solubility in Organic Solvents Moisture Sensitivity Toxicity of Solvents (e.g., ACN) Cost Limited Voltage Window vs. Ionic Liquids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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